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Compound of Interest

Compound Name: ENMD-1068

Cat. No.: B607328 Get Quote

Technical Support Center: ENMD-1068
This technical support center provides guidance on the best practices for dissolving ENMD-
1068 powder, addressing common challenges faced by researchers, scientists, and drug

development professionals.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for initially dissolving ENMD-1068 powder?

A1: The recommended solvent for initially dissolving both ENMD-1068 hydrochloride and

hydrobromide salts is Dimethyl Sulfoxide (DMSO). It is effective for achieving high

concentration stock solutions.

Q2: What is the solubility of ENMD-1068 in common solvents?

A2: Quantitative solubility data for ENMD-1068 hydrochloride has been reported. For ENMD-
1068 hydrochloride, the solubility in DMSO is 200 mg/mL and in water is 100 mg/mL; both may

require sonication to fully dissolve.[1] Data for other solvents and for the hydrobromide salt is

not readily available. Please refer to the table below for a summary.

Q3: My ENMD-1068 powder is not dissolving completely in my aqueous buffer (e.g., PBS).

What should I do?

A3: Direct dissolution of ENMD-1068 in aqueous buffers like PBS can be challenging. It is

recommended to first prepare a high-concentration stock solution in DMSO. This stock solution
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can then be diluted to the final desired concentration in your aqueous buffer. This two-step

process generally ensures complete dissolution.

Q4: Are there differences in dissolving the hydrochloride and hydrobromide salts of ENMD-
1068?

A4: While specific solubility data for the hydrobromide salt is limited, the general

recommendation is to use DMSO as the primary solvent for both forms. The dissolution

protocols for in vivo formulations are similar for both salts, starting with a DMSO stock solution.

Q5: How should I prepare ENMD-1068 for in vivo experiments?

A5: For in vivo studies, ENMD-1068 is typically first dissolved in DMSO to create a stock

solution. This stock is then further diluted in a vehicle suitable for administration, such as a

mixture of PEG300, Tween-80, and saline, or with corn oil. The final formulation is often a

suspension or a clear solution, depending on the protocol.
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Issue Possible Cause Recommended Solution

Powder is not dissolving in the

chosen solvent.

1. Incorrect solvent selection.2.

Insufficient agitation or

mixing.3. The concentration is

above the solubility limit.

1. Use DMSO as the primary

solvent.2. Gently warm the

solution and/or use a sonicator

to aid dissolution.[1]3. Prepare

a more dilute solution.

Precipitate forms after diluting

the DMSO stock solution in an

aqueous buffer.

1. The final concentration in

the aqueous buffer is too

high.2. The DMSO

concentration in the final

solution is too low to maintain

solubility.

1. Increase the proportion of

the aqueous buffer to lower the

final concentration.2. Consider

using a co-solvent system if

appropriate for your

experiment. For in vivo work,

formulations with PEG300 and

Tween 80 can help maintain

solubility.

The solution appears cloudy or

as a suspension.

1. The compound has limited

solubility in the chosen solvent

system at that concentration.2.

The powder has not fully

dissolved.

1. For some in vivo

applications, a suspended

solution is acceptable. Ensure

uniform suspension before

each use.2. Continue mixing,

warming, or sonicating until the

solution is clear. If it remains

cloudy, the solubility limit may

have been exceeded.

Data Presentation
Table 1: Solubility of ENMD-1068 Hydrochloride

Solvent Solubility Notes

DMSO 200 mg/mL Sonication may be required.[1]

Water 100 mg/mL Sonication may be required.[1]
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Experimental Protocols
Protocol 1: Preparation of a 10 mM DMSO Stock
Solution of ENMD-1068 Hydrochloride

Weighing: Accurately weigh the required amount of ENMD-1068 hydrochloride powder.

Solvent Addition: Add the appropriate volume of high-purity DMSO to achieve a 10 mM

concentration.

Dissolution: Vortex the solution vigorously. If necessary, gently warm the vial or use a

sonicator bath for short periods until the powder is completely dissolved.

Storage: Store the stock solution at -20°C or -80°C as recommended by the supplier.

Protocol 2: Preparation of an In Vivo Formulation
(Suspended Solution)
This protocol is adapted from published in vivo studies.

Prepare Stock Solution: Prepare a concentrated stock solution of ENMD-1068 in DMSO

(e.g., 50 mg/mL).

Mixing Co-solvents: In a separate tube, combine the required volumes of PEG300 and

Tween-80.

Combine and Dilute: Add the ENMD-1068 DMSO stock solution to the PEG300/Tween-80

mixture and mix thoroughly.

Final Dilution: Add saline to the mixture to achieve the final desired concentration and

volume. The resulting mixture will be a suspended solution. Ensure it is well-mixed before

each administration.
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Caption: Workflow for dissolving ENMD-1068 powder.
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Caption: Simplified signaling pathway of ENMD-1068 as a PAR2 antagonist.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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